molecular formula C13H13IN4O3 B5912591 N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide

N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide

Cat. No. B5912591
M. Wt: 400.17 g/mol
InChI Key: RSBOZWCQXXWWHE-UUASQNMZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide, also known as DPI, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPI belongs to the class of pyrazole derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide is not fully understood. However, it is believed that N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide exerts its biological activities by modulating the activity of various enzymes and signaling pathways. For example, N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has been found to inhibit the activity of tyrosinase, which is involved in the synthesis of melanin. This inhibition leads to a decrease in melanin synthesis, which has potential applications in the treatment of hyperpigmentation disorders.
Biochemical and Physiological Effects:
N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has been found to exhibit various biochemical and physiological effects. For example, N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has also been found to exhibit antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. These activities have potential applications in the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide in lab experiments is its high potency and specificity. N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has been found to exhibit potent biological activities at low concentrations, which makes it an attractive compound for studying various biological processes. However, one of the limitations of using N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide in lab experiments is its potential toxicity. N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide. One direction is to further elucidate the mechanism of action of N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide. Understanding the exact mechanism of action of N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide will provide insights into its potential therapeutic applications. Another direction is to study the pharmacokinetics and pharmacodynamics of N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide. Understanding the absorption, distribution, metabolism, and excretion of N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide will provide insights into its potential clinical applications. Finally, another direction is to explore the potential applications of N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide in combination with other compounds for the treatment of various diseases. Combining N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide with other compounds may enhance its therapeutic efficacy and reduce its potential toxicity.

Synthesis Methods

The synthesis of N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide involves the condensation of 4-iodo-1H-pyrazole-5-carbohydrazide with 2,4-dimethoxybenzaldehyde in the presence of a suitable catalyst. The reaction proceeds under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified by recrystallization to obtain pure N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide.

Scientific Research Applications

N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, antioxidant, antitumor, and antifungal activities. N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has also been found to modulate the activity of various enzymes such as tyrosinase, aldose reductase, and xanthine oxidase. These enzymes play important roles in various physiological processes and their modulation by N'-(2,4-dimethoxybenzylidene)-4-iodo-1H-pyrazole-5-carbohydrazide has potential therapeutic implications.

properties

IUPAC Name

N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]-4-iodo-1H-pyrazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13IN4O3/c1-20-9-4-3-8(11(5-9)21-2)6-15-18-13(19)12-10(14)7-16-17-12/h3-7H,1-2H3,(H,16,17)(H,18,19)/b15-6-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RSBOZWCQXXWWHE-UUASQNMZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)C=NNC(=O)C2=C(C=NN2)I)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=C(C=C1)/C=N\NC(=O)C2=C(C=NN2)I)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13IN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

400.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(Z)-(2,4-dimethoxyphenyl)methylideneamino]-4-iodo-1H-pyrazole-5-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.